The Discovery and Synthesis of CFTR Corrector 17: A Technical Guide
The Discovery and Synthesis of CFTR Corrector 17: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
Cystic Fibrosis (CF) is a life-shortening genetic disorder caused by mutations in the gene encoding the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein. The most common mutation, ΔF508, results in a misfolded CFTR protein that is prematurely degraded by the cell's quality control machinery and therefore does not reach the cell surface to perform its function as a chloride ion channel. This defect leads to the accumulation of thick, sticky mucus in various organs, particularly the lungs. One promising therapeutic strategy for CF is the use of small molecules called "correctors" that can rescue the misfolded ΔF508-CFTR protein and facilitate its trafficking to the cell membrane. This guide provides an in-depth technical overview of the discovery and synthesis of a notable CFTR corrector, C17.
Discovery of CFTR Corrector 17
CFTR corrector 17 (C17) belongs to the bithiazole class of compounds and was identified through a high-throughput screening (HTS) campaign designed to discover small molecules that could rescue the function of the ΔF508-CFTR mutant protein. The screening process, pioneered by researchers including Pedemonte, Galietta, and Verkman, laid the groundwork for the discovery of several classes of CFTR correctors. While the initial publications focused on the identification of chemical scaffolds, subsequent optimization led to the development of specific corrector molecules like C17.
High-Throughput Screening Protocol
The primary HTS assay utilized Fischer rat thyroid (FRT) cells stably co-expressing the human ΔF508-CFTR and a halide-sensitive yellow fluorescent protein (YFP-H148Q/I152L). The principle of the assay is based on the quenching of YFP fluorescence by iodide ions. In cells with functional CFTR channels at the plasma membrane, the addition of iodide to the extracellular medium leads to an influx of iodide into the cell, which quenches the YFP fluorescence. The rate of fluorescence quenching is proportional to the number of functional CFTR channels at the cell surface.
Experimental Protocol: High-Throughput Screening for CFTR Correctors
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Cell Culture: FRT cells co-expressing ΔF508-CFTR and YFP-H148Q/I152L are seeded in 96-well or 384-well microplates and cultured until they form a confluent monolayer.
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Compound Incubation: The cells are incubated with test compounds from a chemical library (typically at a concentration of 10 µM) for 18-24 hours at 37°C. This incubation period allows time for the corrector compounds to rescue the folding and trafficking of newly synthesized ΔF508-CFTR to the cell surface.
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Assay: After incubation, the cells are washed to remove the test compounds. The activity of the rescued CFTR channels is then stimulated by adding a cocktail of forskolin (B1673556) (a cAMP agonist) and genistein (B1671435) (a potentiator that increases the channel open probability).
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Fluorescence Measurement: The baseline YFP fluorescence is measured. An iodide-containing solution is then added to the wells, and the rate of fluorescence quenching is monitored using a fluorescence plate reader.
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Hit Identification: Compounds that significantly increase the rate of iodide influx compared to vehicle-treated control cells are identified as "hits" or potential CFTR correctors.
Synthesis of CFTR Corrector 17
The chemical name for CFTR corrector 17 is N-(2-phenylethyl)-5-(4-fluorophenyl)isoxazole-3-carboxamide. Its chemical formula is C18H15FN2O2, and its CAS number is 912790-04-6. The synthesis of C17 involves the formation of an isoxazole (B147169) core followed by an amide coupling reaction. A plausible synthetic route is outlined below.
Proposed Synthetic Pathway
The synthesis of N-phenyl-5-carboxamidyl isoxazoles generally involves the coupling of an isoxazole carboxylic acid with an appropriate amine.
Step 1: Synthesis of 5-(4-fluorophenyl)isoxazole-3-carboxylic acid
This intermediate can be synthesized through various methods, a common one being the reaction of a β-ketoester with hydroxylamine.
Step 2: Amide Coupling
The synthesized isoxazole carboxylic acid is then coupled with 2-phenylethanamine using a standard peptide coupling reagent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of a catalyst like 4-Dimethylaminopyridine (DMAP).
Mechanism of Action and Efficacy
CFTR corrector 17 acts as a pharmacological chaperone, aiding in the proper folding of the ΔF508-CFTR protein within the endoplasmic reticulum (ER). This allows the mutant protein to bypass the ER-associated degradation (ERAD) pathway and traffic to the cell surface, where it can function as a chloride channel.
In Vitro and In Vivo Efficacy
The efficacy of C17 has been evaluated in various preclinical models, including human intestinal organoids and in vivo models of muscular dystrophy where it has shown to rescue other misfolded proteins.
| Model System | Mutation | Assay | Efficacy Outcome |
| Human Intestinal Organoids | CFTR-p.Ala455Glu | Forskolin-Induced Swelling (FIS) | Significant increase in swelling, indicating restored CFTR function. |
| LGMD2E/R4 Patient Myotubes | I92T-β-SG | Immunofluorescence and Western Blot | Two-fold increase in total β-sarcoglycan and re-localization to the sarcolemma. |
| LGMD2E/R4 Patient Myotubes | I92T-β-SG | Creatine (B1669601) Kinase Release Assay | Reduced creatine kinase release under hypoosmotic stress, indicating improved sarcolemma integrity. |
Key Experimental Protocols
Ussing Chamber Assay
The Ussing chamber assay is a gold-standard electrophysiological technique to measure ion transport across epithelial tissues.
Experimental Protocol: Ussing Chamber Assay
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Cell Culture: Polarized epithelial cells (e.g., primary human bronchial epithelial cells) are grown on permeable filter supports.
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Chamber Setup: The filter support with the cell monolayer is mounted in an Ussing chamber, separating the apical and basolateral compartments. Both compartments are filled with a physiological salt solution.
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Measurement: The transepithelial voltage is clamped to 0 mV, and the short-circuit current (Isc) required to maintain this voltage is measured. The Isc is a direct measure of net ion transport across the epithelium.
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Pharmacological Modulation:
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Amiloride is added to the apical side to block the epithelial sodium channel (ENaC) and isolate chloride currents.
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A cAMP agonist (e.g., forskolin) is added to stimulate CFTR-mediated chloride secretion.
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A CFTR potentiator (e.g., genistein or ivacaftor) can be added to maximize the activity of the rescued channels.
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A specific CFTR inhibitor (e.g., CFTRinh-172) is added at the end to confirm that the measured current is CFTR-dependent.
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Data Analysis: The change in Isc in response to the pharmacological agents is quantified to determine the level of CFTR function.
Iodide Efflux Assay
This is another functional assay to measure CFTR channel activity.
Experimental Protocol: Iodide Efflux Assay
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Cell Culture and Treatment: Cells expressing the CFTR mutation of interest are cultured in multi-well plates and treated with the corrector compound for 24 hours.
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Iodide Loading: The cells are incubated with a buffer containing sodium iodide for 1 hour to load them with iodide.
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Efflux Measurement: The cells are washed to remove extracellular iodide. An iodide-free buffer containing a cAMP agonist is then added to stimulate CFTR-mediated iodide efflux. The appearance of iodide in the extracellular medium over time is measured using an iodide-selective electrode or a fluorescence-based method.
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Data Analysis: The rate of iodide efflux is calculated and is proportional to the CFTR channel activity.
Conclusion
CFTR corrector 17 is a promising small molecule that has demonstrated efficacy in rescuing the functional expression of misfolded proteins, including ΔF508-CFTR and certain sarcoglycan mutants. Its discovery through high-throughput screening and subsequent characterization have provided valuable insights into the potential of pharmacological chaperones for treating cystic fibrosis and other protein-misfolding diseases. Further preclinical and clinical investigation is warranted to fully elucidate its therapeutic potential.
